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Executive Summary

N-Boc-L-Methionine sulfoximine (N-Boc-MSO) is a protected derivative of L-Methionine
sulfoximine (MSO), a potent and irreversible inhibitor of Glutamine Synthetase (GS). While
MSO itself is a critical tool in neurobiology and metabolic research for inducing experimental
epilepsy and studying nitrogen metabolism, the N-Boc protected form serves a distinct role as a
specialized building block in synthetic medicinal chemistry and solid-phase peptide synthesis
(SPPS).

The tert-butyloxycarbonyl (Boc) group on the

-amine renders the molecule lipophilic and chemically orthogonal, allowing researchers to
incorporate the sulfoximine moiety—a bioisostere of the sulfone and a transition-state mimic—
into complex peptide backbones without premature side reactions. This guide details the
physicochemical properties, synthesis pathways, and experimental applications of N-Boc-MSO.

Chemical Identity & Structural Analysis[1][2]
Nomenclature and Identifiers[1]
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e IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(S-
methylsulfonimidoyl)butanoic acid

e Common Name: N-alpha-t-Boc-L-Methionine sulfoximine
e Molecular Formula:

e Molecular Weight: 280.34 g/mol

« SMILES:CC(C)(C)OC(=0)N(=N)=0)C(=0)0O

» Key Functional Groups:

o -Amine Protection:tert-Butyloxycarbonyl (Boc) (Acid-labile).[1]

o Sulfoximine Center: Chiral sulfur (

), consisting of a sulfinyl oxygen and an imino nitrogen (

).

o Carboxylic Acid: Free for coupling or esterification.
Stereochemistry
N-Boc-L-Methionine sulfoximine possesses two chiral centers:

e -Carbon: Fixed in the (S)-configuration (L-isomer) derived from the L-Methionine precursor.

o Sulfur Atom: The sulfoximine sulfur is chiral. Unless stereoselectively synthesized, the
product typically exists as a mixture of diastereomers: (2S, S_S)-N-Boc-MSO and (2S, S_R)-
N-Boc-MSO.

o Note: The biological activity of MSO is driven primarily by the (

)-isomer at the sulfur center, which mimics the tetrahedral transition state of glutamate
phosphorylation.

Physicochemical Properties Table
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Property Value /| Description

Appearance White to off-white crystalline powder

Soluble in organic solvents (Methanol, DCM,

Solubility DMF, DMSO); Low water solubility compared to
free MSO.
] ] 115-120 °C (Typical for Boc-amino acid
Melting Point

derivatives)

N Stable at -20°C. Hygroscopic. Sensitive to
Stability )
strong acids (removes Boc).

pKa (Predicted) Carboxyl: ~3.8 | Sulfoximine NH: ~9.5

Synthesis & Production Protocols

The synthesis of N-Boc-MSO is non-trivial due to the need to introduce the nitrogen onto the
sulfur atom (imidation) while preserving the chiral integrity of the amino acid backbone.

Primary Synthesis Route: Metal-Catalyzed Nitrene
Transfer

This method uses a protected L-Methionine precursor and transfers a nitrogen species to the
sulfur.

Reagents:

e Substrate: N-Boc-L-Methionine (commercially available).

¢ Nitrene Source: Ammonium carbamate or O-(2,4-dinitrophenyl)hydroxylamine (DPH).
o Oxidant/Catalyst: Phl(OAc)

(PIDA) or Rhodium(ll) acetate dimer [Rh
(OAcC)

].
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e Solvent: Methanol (MeOH).[2]

Protocol (Step-by-Step):

o Preparation: Dissolve N-Boc-L-Methionine (1.0 eq) in MeOH (0.1 M concentration).
e Addition: Add Ammonium carbamate (1.5 eq) and PhI(OAc)

(1.2 eq).

» Reaction: Stir at room temperature for 3—6 hours. The reaction proceeds via an in situ
generated iodinane intermediate that facilitates nitrene transfer to the sulfur.

» Quenching: Remove solvent under reduced pressure.

e Purification: The crude N-Boc-MSO is purified via flash column chromatography
(DCM:MeOH gradient).

« Yield: Typically 60-80%.

Visualization: Synthesis Workflow

N-Boc-L-Methionine

SN o
I lodinane I N-Boc-L-Methionine

1 Nitrene Transfer >

......... V: Intermediate Sulfoximine
________________ 1
PhI(OAc)2 + NH2COONH4
(Nitrene Source)

Click to download full resolution via product page

Figure 1: One-pot oxidative imidation of N-Boc-L-Methionine to N-Boc-L-Methionine
Sulfoximine.

Mechanism of Action & Biological Relevance[2][5][7]

While N-Boc-MSO is the reagent form, its biological relevance lies in its deprotected active
metabolite, L-Methionine Sulfoximine (MSO).
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Mechanism: Suicide Inhibition of Glutamine Synthetase

MSO acts as a transition-state analogue.[3] Glutamine Synthetase (GS) normally catalyzes the
conversion of Glutamate + ATP + NH

Glutamine + ADP + Pi.[4]

e Binding: MSO binds to the glutamate site of GS.
e Phosphorylation: GS phosphorylates the sulfoximine nitrogen (mimicking the

-phosphate transfer to glutamate).

« Irreversible Locking: The resulting MSO-Phosphate binds tightly to the active site, effectively
"locking"” the enzyme and preventing further turnover.

The Role of the Boc-Group

The N-Boc group renders the molecule biologically inactive against GS in its protected state
because the bulky lipophilic group prevents entry into the enzyme's active site.

e Prodrug Potential: N-Boc-MSO can be used as a prodrug strategy to improve cellular
permeability, relying on intracellular esterases or acidic microenvironments to liberate the
active MSO.

o Peptide Incorporation: It allows the "warhead" (sulfoximine) to be inserted into peptide-based
drugs targeting specific tissues, reducing systemic toxicity associated with free MSO.

Visualization: GS Inhibition Pathway
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Figure 2: Mechanism of irreversible inhibition of Glutamine Synthetase by MSO.

Applications in Drug Discovery & Peptide Synthesis
Solid-Phase Peptide Synthesis (SPPS)

N-Boc-MSO is compatible with Boc-chemistry SPPS.

e Coupling: Standard carbodiimide (DCC/DIC) or phosphonium (PyBOP) coupling reagents
can be used to attach the carboxyl group to the resin or growing peptide chain.

» Deprotection: The Boc group is removed with Trifluoroacetic acid (TFA).[5]

o Critical Note: The sulfoximine nitrogen is nucleophilic. During TFA deprotection, it is
generally stable, but care must be taken if strong alkylating agents are present in the
cleavage cocktail.

Bioorthogonal Chemistry

Recent research utilizes the sulfoximine nitrogen (
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) as a handle for further functionalization.[2][6]

N-Arylation: The free sulfoximine nitrogen can undergo copper-catalyzed cross-coupling with
aryl boronic acids (Chan-Lam coupling) to create N-functionalized sulfoximines within a
peptide chain. This allows for the creation of diverse libraries of GS inhibitors or structural
probes.

Handling, Stability & Safety
Storage Protocol

Temperature: Store at -20°C for long-term stability.
Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture absorption.

Container: Amber glass vials to protect from light (though not strictly photo-labile, it is good
practice for sulfur compounds).

Safety Hazards

Toxicity: While N-Boc-MSO is less toxic than free MSO due to lower bioavailability/activity, it
should be handled as a potential neurotoxin. Free MSO causes convulsions by depleting
brain glutamine.

PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

First Aid: In case of contact, wash with copious water. If inhaled, move to fresh air
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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